1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 1-but-2-ynylcyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H10O/c1-2-3-4-8(7-9)5-6-8/h7H,4-6H2,1H3
• InChI Key: KFYIHRQEMUTJLU-UHFFFAOYSA-N
• Canonical SMILES: CC#CCC1(CC1)C=O

Description

1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde (molecular formula: C₈H₈O, molecular weight: 120.15 g/mol) is a cyclopropane derivative featuring a carbaldehyde group and a terminal alkyne substituent (but-2-yn-1-yl). The cyclopropane ring imparts significant strain, which influences its reactivity and stability.

Preparation Methods

The synthesis of 1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of an appropriate cyclopropane derivative with a but-2-yn-1-yl halide under suitable conditions. The reaction typically requires the presence of a strong base, such as sodium hydride, to facilitate the formation of the desired product. Industrial production methods may involve the use of more scalable processes, such as continuous flow synthesis, to achieve higher yields and purity.

Chemical Reactions Analysis

1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The but-2-yn-1-yl group can undergo substitution reactions with nucleophiles, leading to the formation of various substituted derivatives.

Addition: The triple bond in the but-2-yn-1-yl group can participate in addition reactions with electrophiles, resulting in the formation of addition products.

Common reagents and conditions used in these reactions include strong oxidizing or reducing agents, nucleophiles, and electrophiles, depending on the desired transformation. Major products formed from these reactions include carboxylic acids, alcohols, and various substituted derivatives.

Scientific Research Applications

1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool for studying the effects of cyclopropane and alkyne groups on biological systems.

Industry: Used in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to potential biological effects. The cyclopropane and alkyne groups may also influence the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between 1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Ring System	Key Features
1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde	C₈H₈O	120.15	Alkynyl (but-2-yn-1-yl)	Cyclopropane	High ring strain, aldehyde reactivity
1-(4-Bromophenyl)cyclopropane-1-carbaldehyde	C₁₀H₉BrO	225.08	Aryl (4-bromophenyl)	Cyclopropane	Electron-withdrawing bromine substituent
1-(2-Chlorophenyl)cyclopropane-1-carbaldehyde	C₁₀H₉ClO	180.63	Aryl (2-chlorophenyl)	Cyclopropane	Chlorine enhances electrophilicity
1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde	C₈H₁₀O	122.16	Alkenyl (but-3-en-2-yl)	Cyclopropane	Reduced strain vs. alkynyl analog
1-(But-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	Alkenyl (but-2-en-1-yl)	Cyclopentane	Larger ring reduces strain
1-(2H-1,3-Benzodioxol-5-yl)cyclopropane-1-carbaldehyde	C₁₁H₁₀O₃	190.20	Heteroaryl (benzodioxolyl)	Cyclopropane	Oxygen-rich substituent enhances polarity

Reactivity and Stability

• Cyclopropane Ring Strain : The target compound’s cyclopropane ring increases reactivity compared to cyclopentane derivatives (e.g., 1-(But-2-en-1-yl)cyclopentane-1-carbaldehyde), making it more prone to ring-opening reactions .
• Substituent Effects: Alkynyl vs. Alkenyl: The terminal alkyne in the target compound enables reactions like Sonogashira coupling, whereas alkenyl analogs (e.g., 1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde) may undergo hydrofunctionalization . Aryl vs. Alkynyl: Aryl-substituted analogs (e.g., 1-(4-bromophenyl)cyclopropane-1-carbaldehyde) exhibit greater stability due to resonance effects but lower solubility in nonpolar solvents .
• Aldehyde Reactivity : The electron-withdrawing nature of the cyclopropane ring enhances the electrophilicity of the aldehyde group, facilitating nucleophilic additions (e.g., Grignard reactions) compared to less-strained systems .

Biological Activity

Structural Characteristics

The structural components of 1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde contribute to its reactivity and potential interactions within biological systems:

• Cyclopropane Ring : Provides rigidity and unique strain characteristics that can influence chemical reactivity.
• Alkyne Group : Known for its ability to participate in various chemical reactions, potentially enhancing biological interactions.
• Aldehyde Functional Group : Capable of forming covalent bonds with nucleophilic sites on proteins, which may lead to diverse biochemical effects.

Biological Activity Overview

The biological activity of 1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde has been inferred from its structural properties. Key points include:

• Protein Interactions : The aldehyde group can react with amino acids and proteins, potentially altering their functions. This reactivity suggests possible roles in enzyme inhibition or modification of protein activity.
• Potential Antimicrobial and Anticancer Properties : While specific studies are scarce, the compound's structural analogs have demonstrated various biological activities, including antimicrobial and anticancer effects .

The mechanism through which 1-(But-2-yn-1-yl)cyclopropane-1-carbaldehyde exhibits biological activity involves:

• Covalent Bond Formation : The aldehyde can form adducts with nucleophilic residues in proteins, leading to functional changes in these biomolecules.
• Reactivity Influenced by Ring Strain : The strained cyclopropane structure may facilitate unique chemical transformations that enhance its reactivity towards biological targets.

Applications in Medicinal Chemistry

The unique properties of 1-(But-2-yn-1-y)cyclopropane–carbaldehyde make it a candidate for several applications:

Synthesis of Bioactive Compounds : Its versatility as a building block allows for the design of novel pharmaceuticals.

Anticancer Research : Given the structural similarities with known anticancer agents, further exploration could lead to the development of new therapeutic agents.

Chemical Biology Studies : Understanding the interactions between this compound and biological macromolecules could provide insights into its potential utility in drug design.